Cas no 827608-06-0 (2-Butenoic acid, 4-[methyl(2-oxoethyl)amino]-4-oxo-, (2Z)-)

• Product name: 2-Butenoic acid, 4-[methyl(2-oxoethyl)amino]-4-oxo-, (2Z)-
• CAS No: 827608-06-0
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 683157
• PubChem ID: 71417283

2-Butenoic acid, 4-[methyl(2-oxoethyl)amino]-4-oxo-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[methyl(2-oxoethyl)amino]-4-oxo-, (2Z)-
• 4-[methyl(2-oxoethyl)amino]-4-oxobut-2-enoic acid
• DTXSID60836625
• 827608-06-0

• Inchi： InChI=1S/C7H9NO4/c1-8(4-5-9)6(10)2-3-7(11)12/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key： NJZCUSGTUJUEKV-UHFFFAOYSA-N
• SMILES： CN(CC=O)C(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 74.7Ų